Cas no 105391-71-7 (1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)-)

• Product Name: 1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)-
• CAS No: 105391-71-7
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• CID: 1153224
• PubChem ID: 165349919
• Update Time: 2025-04-20

1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)-
• 105391-71-7
• 5,7-Dimethyl-6-(trifluoromethyl)-1H-indazole
• DTXSID801259070

• Inchi： 1S/C10H9F3N2/c1-5-3-7-4-14-15-9(7)6(2)8(5)10(11,12)13/h3-4H,1-2H3,(H,14,15)
• InChI Key： DWHMIDBLSPNJFO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C2C=NNC2=C1C)(F)F

Computed Properties

• Exact Mass: 214.07187
• Monoisotopic Mass: 214.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68